3-[(4-Fluorophenoxy)methyl]-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H13FN4OS
• Molecular Weight: 340.4 g/mol
• IUPAC Name: 3-[(4-fluorophenoxy)methyl]-6-(3-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H13FN4OS/c1-11-3-2-4-12(9-11)16-21-22-15(19-20-17(22)24-16)10-23-14-7-5-13(18)6-8-14/h2-9H,10H2,1H3
• InChI Key: LCJPWCLQQHDEEZ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C2=NN3C(=NN=C3S2)COC4=CC=C(C=C4)F
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN3C(=NN=C3S2)COC4=CC=C(C=C4)F

Description

3-[(4-Fluorophenoxy)methyl]-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the class of triazolo-thiadiazole derivatives, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 3-[(4-Fluorophenoxy)methyl]-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that this compound may exert its cytotoxic effects by inducing apoptosis, a process of programmed cell death. It has also been suggested that this compound may inhibit the growth of cancer cells by interfering with various signaling pathways involved in cell proliferation and survival.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect various biochemical and physiological processes. For example, this compound has been found to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the regulation of neurotransmitter levels in the brain. Additionally, this compound has been found to exhibit anti-inflammatory effects, which may be useful in the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[(4-Fluorophenoxy)methyl]-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as a versatile tool for studying various biological processes. However, there are also limitations to using this compound. For example, the toxicity of this compound may limit its use in certain experiments, and the lack of understanding of its mechanism of action may make it difficult to interpret results from experiments.

Future Directions

There are several future directions for research on 3-[(4-Fluorophenoxy)methyl]-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its potential as an anticancer agent and to determine its efficacy in vivo. Another direction is to study its effects on various signaling pathways in order to gain a better understanding of its mechanism of action. Additionally, research could focus on developing new derivatives of this compound with improved properties, such as increased potency and decreased toxicity.

Synthesis Methods

The synthesis of 3-[(4-Fluorophenoxy)methyl]-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-fluorobenzaldehyde, 3-methylbenzylamine, and 2-amino-1,3-thiazole-4-carbonitrile in the presence of a catalyst. This reaction results in the formation of the target compound, which can be purified through various methods such as column chromatography and recrystallization.

Scientific Research Applications

The compound 3-[(4-Fluorophenoxy)methyl]-6-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has shown promising results in various scientific research applications. One of the most significant applications is its potential as an anticancer agent. Studies have shown that this compound exhibits cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer. Additionally, this compound has been found to possess antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.